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Compound of Interest

Compound Name: N-cyclohexyl-N'-propylurea

CAS No.: 2032-68-0

Cat. No.: B11956783

Get Quote

The urea functional group is a cornerstone in medicinal chemistry, agrochemistry, and materials

science.[1][2] Its unique ability to act as both a hydrogen bond donor and acceptor allows

molecules containing this motif to form stable, specific interactions with biological targets like

enzymes and receptors.[3] N-cyclohexyl-N'-propylurea (CAS 2032-68-0) is a disubstituted

urea featuring both an aliphatic ring and a linear alkyl chain. This structure provides a valuable

scaffold for researchers, combining the rigid conformational influence of the cyclohexyl group

with the flexibility of the propyl chain. While specific applications for this exact molecule are not

extensively documented in public literature, its structural elements are present in numerous

bioactive compounds, including enzyme inhibitors.[3] This guide serves as a comprehensive

technical resource for researchers, providing detailed methodologies for its synthesis,

purification, characterization, and safe handling, grounded in established chemical principles.

Physicochemical and Structural Properties
A foundational understanding of a compound's properties is critical for experimental design,

from selecting appropriate solvent systems to interpreting analytical data. N-cyclohexyl-N'-
propylurea is a small molecule with a moderate lipophilicity, as indicated by its predicted

XLogP3 value.[4]
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Property Value Source

CAS Number 2032-68-0 [3]

Molecular Formula C₁₀H₂₀N₂O [4]

Molecular Weight 184.28 g/mol [4]

Monoisotopic Mass 184.157563266 Da [4][5]

IUPAC Name 1-cyclohexyl-3-propylurea [3]

XLogP3 2.1 [4][5]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
1 [4]

Topological Polar Surface Area 41.1 Å² [4]

Melting Point 106-107 °C [4]

Synthesis and Purification Workflow
The most direct and common method for synthesizing unsymmetrical ureas is the reaction of

an amine with an isocyanate.[3] This approach offers high yields and a straightforward reaction

profile. Alternative "greener" methods, such as the reaction of amines with potassium

isocyanate in water, have also been developed and may be suitable for large-scale synthesis.

[6][7] Additionally, the Hofmann rearrangement of primary amides using reagents like

phenyliodine diacetate (PIDA) can generate isocyanate intermediates in situ for subsequent

reaction.[1][2][8]

For the purposes of this guide, we will detail the primary isocyanate-based synthetic route.
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Synthesis Stage

Workup & Purification
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Chromatography
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Pure N-cyclohexyl-N'-propylurea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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